Ethyl 1-amino-1H-pyrrole-2-carboxylate hydrochloride
Overview
Description
Ethyl 1-amino-1H-pyrrole-2-carboxylate hydrochloride is a chemical compound with the empirical formula C7H10N2O2 . It is a derivative of pyrrole, a heterocyclic aromatic organic compound .
Synthesis Analysis
The synthesis of Ethyl 1-amino-1H-pyrrole-2-carboxylate hydrochloride can be achieved through several methods. One method involves the condensation of carboxylic acid moiety with substituted amine i.e. 2,4,4-trimethoxybutan-1-amine under reflux conditions followed by acid-mediated cyclization . Another method involves the reaction of ethyl 1H-pyrrole-2-carboxylate with sodium hydride in DMF at 0℃ for 1 hour, followed by the addition of O-(2,4-dinitrophenyl)hydroxylamine in DMF at 0℃ for 2.5 hours .Molecular Structure Analysis
The molecular structure of Ethyl 1-amino-1H-pyrrole-2-carboxylate hydrochloride can be represented by the SMILES stringCCOC(=O)c1ccc[nH]1 . The InChI key is PAEYAKGINDQUCT-UHFFFAOYSA-N .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl 1-aminopyrrole-2-carboxylate HCl is a valuable building block in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals. Its structure allows for the introduction of the pyrrole moiety into more complex molecules, which can exhibit a range of biological activities .
Medicinal Chemistry Research
In medicinal chemistry, this compound is used to create derivatives that can be tested for various biological activities. Its reactivity with other chemical entities opens pathways to new potential drug candidates, especially in the realm of anti-inflammatory and anticancer agents .
Peptide Synthesis
The compound’s functional groups make it suitable for peptide bond formation, which is essential in the synthesis of peptides and proteins. This application is particularly important in the study of bioactive peptides and the development of peptide-based therapeutics .
Material Science
Researchers in material science may employ Ethyl 1-aminopyrrole-2-carboxylate HCl as a precursor for conducting polymers or organic semiconductors. These materials have applications in electronics, such as organic light-emitting diodes (OLEDs) and solar cells .
Chemical Synthesis
This compound serves as a starting material for various chemical reactions, including cyclization, halogenation, and Suzuki coupling, which are pivotal in the synthesis of complex organic molecules .
Analytical Chemistry
In analytical chemistry, derivatives of Ethyl 1-aminopyrrole-2-carboxylate HCl can be used as standards or reagents in chromatographic methods and spectroscopic analysis, aiding in the identification and quantification of substances .
Safety and Hazards
properties
IUPAC Name |
ethyl 1-aminopyrrole-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2.ClH/c1-2-11-7(10)6-4-3-5-9(6)8;/h3-5H,2,8H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJKYIIMMYDNXDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CN1N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60705322 |
Source
|
| Record name | Ethyl 1-amino-1H-pyrrole-2-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60705322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-amino-1H-pyrrole-2-carboxylate hydrochloride | |
CAS RN |
1159825-10-1 |
Source
|
| Record name | 1H-Pyrrole-2-carboxylic acid, 1-amino-, ethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1159825-10-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 1-amino-1H-pyrrole-2-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60705322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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